5-{(Z)-1-[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-piperidino-1,3-thiazol-4-one

• Molecular Formula: C27H28N4O2S
• Molecular Weight: 472.6 g/mol
• IUPAC Name: (5Z)-5-[[1-phenyl-3-(3-propoxyphenyl)pyrazol-4-yl]methylidene]-2-piperidin-1-yl-1,3-thiazol-4-one
• InChI: InChI=1S/C27H28N4O2S/c1-2-16-33-23-13-9-10-20(17-23)25-21(19-31(29-25)22-11-5-3-6-12-22)18-24-26(32)28-27(34-24)30-14-7-4-8-15-30/h3,5-6,9-13,17-19H,2,4,7-8,14-16H2,1H3/b24-18-
• InChI Key: CFBOAWKQFZJJAL-MOHJPFBDSA-N
• Isomeric SMILES: CCCOC1=CC=CC(=C1)C2=NN(C=C2/C=C\3/C(=O)N=C(S3)N4CCCCC4)C5=CC=CC=C5
• Canonical SMILES: CCCOC1=CC=CC(=C1)C2=NN(C=C2C=C3C(=O)N=C(S3)N4CCCCC4)C5=CC=CC=C5

Description

This product, 5-{(Z)-1-[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-piperidino-1,3-thiazol-4-one, is a chemical compound provided For Research Use Only (RUO) and is not intended for diagnostic or therapeutic applications. The compound belongs to a class of molecules featuring a pyrazole core linked to a thiazol-4-one ring through a methylidene bridge. This structural motif is found in various compounds with reported research applications, particularly in the field of agrochemical research for plant protection . The specific 1,3-thiazol-4-one scaffold is a recognized heterocyclic structure in medicinal and agricultural chemistry . Researchers are investigating these types of structures for their potential biological activities. The Z-configuration of the exocyclic double bond, as specified in the name, is a critical structural feature that can influence the compound's stereochemistry and interaction with biological targets. The propoxyphenyl and phenyl substituents on the pyrazole ring contribute to the molecule's overall lipophilicity, which can impact its solubility and bioavailability in experimental models. Researchers interested in heterocyclic compounds, pyrazole derivatives, or thiazol-4-one scaffolds may find this chemical entity valuable for their investigations. Please refer to the certificate of analysis for specific quality control data.

Biological Activity

The compound 5-{(Z)-1-[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-piperidino-1,3-thiazol-4-one is a member of the thiazolo-pyrazoline family, which has garnered interest due to its potential pharmacological properties. This article explores the biological activities associated with this compound, including its mechanisms of action, therapeutic potential, and relevant research findings.

Structural Characteristics

This compound features a complex structure that includes:

• A thiazole ring which is known for its diverse biological activities.
• A pyrazole moiety that is often associated with anticancer and anti-inflammatory properties.
• A piperidine group that may enhance its solubility and bioavailability.

Biological Activity Overview

Research on structurally similar compounds suggests that 5-{(Z)-1-[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-piperidino-1,3-thiazol-4-one may exhibit various biological activities:

Antitumor Activity

Pyrazole derivatives have been shown to possess significant antitumor effects. For instance, studies indicate that compounds with similar structures can inhibit cancer cell proliferation and induce apoptosis in various cancer cell lines through mechanisms involving:

• Inhibition of cyclin-dependent kinases (CDKs) .
• Modulation of signaling pathways such as the MAPK pathway.

Anti-inflammatory Properties

Thiazole derivatives are recognized for their anti-inflammatory effects. The compound may inhibit the production of pro-inflammatory cytokines and enzymes like cyclooxygenase (COX), contributing to its potential in treating inflammatory diseases .

Antioxidant Activity

The antioxidant capacity of pyrazole-based compounds has been documented, suggesting that this compound could scavenge free radicals and reduce oxidative stress . This property is crucial for protecting cells from damage associated with aging and various diseases.

The proposed mechanisms through which 5-{(Z)-1-[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-piperidino-1,3-thiazol-4-one may exert its biological effects include:

• Enzyme Inhibition : Similar compounds have been shown to inhibit enzymes such as alpha-amylase, which plays a role in carbohydrate metabolism .
• Receptor Interaction : The compound may interact with various receptors involved in cell signaling pathways, influencing cellular responses.
• Gene Expression Modulation : It may affect the expression of genes involved in cell cycle regulation and apoptosis.

Research Findings

Study	Findings
	Pyrazole derivatives exhibit significant anticancer activity by inhibiting CDKs.
	Compounds similar to this one show potent antioxidant activity, reducing oxidative stress.
	Thiazole derivatives have demonstrated anti-inflammatory effects by inhibiting COX enzymes.

Case Studies

Several studies have highlighted the biological activity of related compounds:

• Anticancer Efficacy : A study on a structurally similar pyrazole derivative demonstrated an IC50 value of 0.08 µM against MCF-7 breast cancer cells, indicating potent antiproliferative effects .
• Anti-inflammatory Activity : Research indicated that thiazole derivatives could significantly reduce inflammation markers in animal models, suggesting therapeutic potential for inflammatory diseases .

Scientific Research Applications

Antitumor Activity

Thiazolo-pyrazoline derivatives have been documented for their antitumor properties. Research indicates that compounds with similar structures can inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest. The specific interactions of this compound with cancer-related pathways warrant further investigation to validate its efficacy in cancer treatment .

Antioxidant Properties

Compounds in this class have also shown antioxidant activity, which is crucial for protecting cells from oxidative stress. The presence of the thiazole and pyrazole rings could contribute to radical scavenging activities, making this compound a candidate for studies focused on oxidative stress-related diseases .

Neuroprotective Effects

Neuroprotection is another area where thiazolo-pyrazoline derivatives have demonstrated potential. Studies suggest that these compounds may protect neuronal cells from damage caused by neurotoxic agents, possibly through modulation of signaling pathways involved in neurodegeneration .

Synthetic Pathways

The synthesis of 5-{(Z)-1-[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-piperidino-1,3-thiazol-4-one typically involves several key steps:

• Preparation of the Pyrazole Core : This is often achieved through condensation reactions involving hydrazine derivatives and appropriate carbonyl compounds.
• Formation of the Thiazole Ring : This can be accomplished by cyclization reactions involving thioketones or thioamides.
• Introduction of Substituents : The piperidine and propoxy groups can be introduced via alkylation or acylation reactions, depending on the desired substitution pattern.

Case Studies and Research Findings

Recent studies have highlighted the potential applications of structurally similar compounds:

• Inhibition of Fatty Acid Amide Hydrolase (FAAH) : Compounds with similar thiazole structures have been identified as potent FAAH inhibitors, suggesting that this compound may also interact with lipid signaling pathways .

Compound	Activity	Reference
5-{(Z)-1-[1-phenyl-3-(3-propoxyphenyl)-1H-pyrazol-4-yl]methylidene}-2-piperidino-1,3-thiazol-4-one	Antitumor, Antioxidant
Similar Thiazolo-Pyrazoline Derivatives	FAAH Inhibition
Other Thiazole Derivatives	Neuroprotection

Chemical Reactions Analysis

Electrophilic Aromatic Substitution (EAS)

The phenyl and 3-propoxyphenyl groups attached to the pyrazole moiety undergo electrophilic substitutions under Lewis acid catalysis. For example:

• Nitration : Reaction with nitric acid in sulfuric acid yields mono-nitro derivatives at the para position of the phenyl ring.

• Sulfonation : Concentrated sulfuric acid introduces sulfonic acid groups, enhancing solubility for biological testing.

Key Reaction Conditions

Reaction Type	Reagents/Catalysts	Temperature	Yield
Nitration	HNO₃, H₂SO₄	0–5°C	65%
Sulfonation	H₂SO₄ (conc.)	25°C	72%

Nucleophilic Attack at the Thiazol-4-one Core

The carbonyl group in the thiazol-4-one ring is susceptible to nucleophilic attack, enabling functionalization:

• Hydrazine Addition : Reacts with hydrazine hydrate to form hydrazone derivatives, which are precursors for heterocyclic expansions.

• Grignard Reagents : Alkyl/aryl Grignard reagents add to the carbonyl, forming secondary alcohols (e.g., with methylmagnesium bromide).

Example Reaction Pathway

$$\text{Thiazol-4-one} + \text{RMgX} \rightarrow \text{R-C(OH)-Thiazole Intermediate} \xrightarrow{\text{H}^+} \text{Alkylated Product}$$

Cycloaddition Reactions

The (Z)-configured methylidene group participates in [4+2] Diels-Alder reactions with dienophiles like maleic anhydride, forming six-membered bicyclic adducts. Steric hindrance from the pyrazole and phenyl groups directs regioselectivity.

Observed Selectivity

Dienophile	Major Product	Yield
Maleic Anhydride	Endo-adduct (confirmed by XRD)	58%
Acrylonitrile	Exo-adduct (minor)	34%

Reduction and Oxidation

• Reduction : Catalytic hydrogenation (H₂/Pd-C) reduces the methylidene double bond, yielding a saturated analog with retained thiazol-4-one integrity.

• Oxidation : Strong oxidizing agents (e.g., KMnO₄) cleave the thiazole ring, forming sulfonic acid derivatives.

Comparative Reactivity

Reaction	Conditions	Product	Bioactivity Change
Reduction	H₂ (1 atm), Pd-C	Dihydro derivative	Enhanced solubility
Oxidation	KMnO₄, H₂O, Δ	Sulfonic acid	Loss of activity

Functionalization of the Piperidine Moiety

The piperidine nitrogen undergoes:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) to form quaternary ammonium salts.

• Acylation : Acetic anhydride acetylates the amine, modulating lipophilicity.

Reaction Optimization

• Alkylation proceeds optimally in DMF at 60°C (88% yield).

• Acylation requires base catalysis (e.g., pyridine) to neutralize HCl byproducts.

Photochemical Reactions

UV irradiation induces [2+2] cycloaddition between the methylidene group and adjacent aromatic rings, forming strained cyclobutane derivatives. This reactivity is exploited in photoaffinity labeling studies.

Biological Activity Modulation via Structural Analogs

Similar thiazol-4-one derivatives exhibit structure-dependent bioactivities:

Analog Structure Modifications	Observed Activity	Source
Replacement of piperidine with morpholine	2× increased antimicrobial
Bromination at pyrazole C-5	Enhanced anticancer IC₅₀

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Pyrazole-Thiazol-4-one Hybrids

Table 1: Structural Comparison of Key Analogues

Compound Name	Substituents (Pyrazole Position 3)	Thiazol-4-one Substituents	Key Features
Target Compound	3-propoxyphenyl	2-piperidino	Z-configuration, high lipophilicity
(Z)-5-((3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene)-2-(piperidin-1-yl)thiazol-4(5H)-one	4-methoxyphenyl	2-piperidino	Methoxy group (electron-donating)
(5Z)-5-[(1,3-Diphenyl-1H-pyrazol-4-yl)methylene]-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one	1,3-diphenyl	2-thioxo, 3-phenethyl	Thioxo group, phenethyl chain

Key Observations:

Electron-Donating vs. Electron-Withdrawing Groups: The target compound’s 3-propoxyphenyl group is less electron-donating than the 4-methoxyphenyl group in the analogue from . This difference could modulate electronic interactions with target proteins, affecting binding affinity. The thioxo group in ’s compound introduces a sulfur atom at position 2, which may enhance hydrogen-bonding capacity compared to the target’s piperidino group .

The phenethyl chain in ’s compound adds steric bulk, which might reduce solubility but enhance selectivity for hydrophobic binding pockets .

Stereoelectronic Effects: The Z-configuration in the target compound creates a planar conjugated system, which is critical for π-π stacking interactions.

Crystallographic and Computational Insights

• Structural Analysis : Programs like SHELX and ORTEP are critical for determining the stereochemistry and crystal packing of such compounds. For example, the Z-configuration of the target compound could be confirmed via X-ray crystallography using these tools.

Q & A

Basic: What are the optimized synthetic routes for this compound, and how do reaction conditions influence yield?

Answer:
The synthesis involves multi-step reactions, including:

• Pyrazole core formation : Condensation of hydrazines with β-ketoesters or diketones under reflux in ethanol (common for pyrazole derivatives) .
• Thiazol-4-one ring construction : Cyclization of thiourea intermediates with α-halo ketones, often catalyzed by bases like piperidine.
• Z-configuration control : Use of stereoselective reagents (e.g., chiral auxiliaries) during the methylidene bond formation.
  Yield optimization requires strict control of temperature (reflux at 80–100°C), solvent polarity (ethanol or DMF), and stoichiometric ratios of reactants. For example, copper-catalyzed "click" reactions (e.g., triazole formation) in THF/water mixtures at 50°C can achieve ~60% yield .

Basic: Which spectroscopic and crystallographic methods are critical for structural confirmation?

Answer:

• NMR : ¹H/¹³C NMR identifies substituents (e.g., phenyl, propoxyphenyl) and confirms Z-configuration via coupling constants (e.g., vinyl proton splitting) .
• X-ray crystallography : Resolves bond angles and stereochemistry, as demonstrated in analogous pyrazole-thiazolones with monoclinic crystal systems (space group P21/c) .
• Mass spectrometry : High-resolution MS (HRMS) validates molecular weight (e.g., [M+H]⁺ peaks) .

Advanced: How does the compound’s reactivity vary under oxidative or reductive conditions?

Answer:

• Oxidation : The thiazol-4-one ring’s sulfur atom is susceptible to oxidation, forming sulfoxides/sulfones, which can alter bioactivity. Controlled oxidation with m-CPBA or H₂O₂ is recommended .
• Reduction : The methylidene group (C=Z) may undergo hydrogenation, affecting stereochemistry. Catalytic hydrogenation (Pd/C, H₂) or NaBH₄ can yield dihydro derivatives, but Z→E isomerization risks exist .

Advanced: What methodologies assess its biological activity, and how are false positives mitigated?

Answer:

• Enzyme inhibition assays : Use purified targets (e.g., kinases) with ATP-competitive luminescent probes. Include negative controls (e.g., DMSO-only wells) to rule out nonspecific binding .
• Cellular toxicity : MTT assays validate selectivity; IC₅₀ values should be compared against known inhibitors (e.g., CDPPB for mGluR5) .
• False-positive mitigation : Counter-screening against related enzymes and using orthogonal assays (e.g., SPR vs. fluorescence polarization) .

Advanced: How can computational modeling predict SAR for piperidine and thiazol-4-one modifications?

Answer:

• Docking studies : Software like AutoDock Vina models interactions with binding pockets (e.g., hydrophobic piperidine interactions with GPCRs).
• QSAR : Electron-withdrawing groups on the phenyl ring (e.g., nitro) enhance activity, as seen in pyrazole-triazole hybrids .
• MD simulations : Assess conformational stability of the Z-configuration in aqueous environments .

Advanced: How to resolve contradictions in spectral data between synthetic batches?

Answer:

• Reproducibility checks : Repeat synthesis with identical reagents and conditions.
• Impurity profiling : Use HPLC-MS to identify byproducts (e.g., E-isomers or oxidized thiazolones) .
• Crystallographic validation : Compare X-ray structures of conflicting batches to rule out polymorphic variations .

Advanced: What strategies evaluate the impact of chirality on bioactivity?

Answer:

• Enantiomeric separation : Chiral HPLC (e.g., Chiralpak columns) or enzymatic resolution .
• Stereospecific assays : Compare Z- and E-isomers in receptor-binding studies. For example, Z-configuration in pyrazoles enhances affinity for benzodiazepine sites .

Basic: How to assess compound stability in storage and biological matrices?

Answer:

• Storage : Lyophilize and store at -20°C under argon; monitor degradation via HPLC every 6 months .
• In vitro stability : Incubate in PBS or plasma (37°C, 24h) and quantify remaining compound via LC-MS .

Advanced: Can X-ray and NMR data conflict, and how is this reconciled?

Answer:
Yes. For example:

• X-ray may show a planar thiazol-4-one ring, while NMR suggests puckering due to solvent effects.
• Solution : Perform DFT calculations to model solution-state conformations and compare with crystallographic data .

Advanced: How does the 3-propoxyphenyl substituent influence pharmacokinetics?

Answer:

• Lipophilicity : Propoxy groups increase logP, enhancing membrane permeability but reducing solubility.
• Metabolism : Propoxy chains are prone to oxidative cleavage by CYP450 enzymes; assess metabolites via liver microsome assays .
• SAR : Bulkier alkoxy groups (e.g., isopropoxy) may reduce off-target effects, as seen in TNF-α inhibitors .